Cas no 2172269-79-1 (2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide)

2-5-(Methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide is a specialized triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a methoxymethyl and propyl substituent on the triazole ring, enhancing its reactivity and binding affinity in biological systems. The acetamide moiety further contributes to its versatility as a synthetic intermediate or pharmacophore. This compound may exhibit improved solubility and metabolic stability due to its functional group arrangement, making it a candidate for drug discovery efforts targeting enzyme inhibition or receptor modulation. Its precise physicochemical and pharmacological properties require further characterization, but its scaffold offers opportunities for structural optimization in therapeutic development.
2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide structure
2172269-79-1 structure
Product Name:2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172269-79-1
MF:C9H16N4O2
MW:212.248941421509
CID:5777800
PubChem ID:165608233
Update Time:2025-06-08

2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2172269-79-1
    • EN300-1597340
    • 2-[5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-yl]acetamide
    • 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide
    • Inchi: 1S/C9H16N4O2/c1-3-4-13-8(6-15-2)7(11-12-13)5-9(10)14/h3-6H2,1-2H3,(H2,10,14)
    • InChI Key: WEGQPBKVHBQZHV-UHFFFAOYSA-N
    • SMILES: O(C)CC1=C(CC(N)=O)N=NN1CCC

Computed Properties

  • Exact Mass: 212.12732577g/mol
  • Monoisotopic Mass: 212.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 83Ų

2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

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Additional information on 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172269-79-1)

2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172269-79-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide includes a triazole ring, a methoxymethyl group, and a propyl chain. The triazole ring is a well-known pharmacophore that is often incorporated into drug molecules due to its favorable properties such as high stability and bioavailability. The methoxymethyl group adds additional functional diversity, while the propyl chain contributes to the overall hydrophobicity of the molecule.

Recent studies have explored the potential of 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide could be a valuable lead compound for the development of new therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide has also shown promise in modulating cellular signaling pathways. Research conducted at the University of California demonstrated that this compound can effectively modulate the activity of certain signaling proteins involved in inflammation and immune responses. These findings highlight the potential of 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide as an anti-inflammatory agent and immune modulator.

The pharmacokinetic properties of 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects associated with the compound.

Beyond its therapeutic applications, 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide has also been investigated for its use in chemical synthesis and material science. Its unique structural features make it a versatile building block for the synthesis of more complex molecules and materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical strength and thermal stability.

In conclusion, 2-5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-y\-laceta\-mide (CAS No. 2172269\-79\-1) is a multifaceted compound with significant potential in various fields including medicinal chemistry, pharmaceutical research, and materials science. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in scientific research and development.

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